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Compound of Interest

Compound Name: TNAP-IN-1

Cat. No.: B15573618 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of TNAP-IN-1 in various

Tissue-Nonspecific Alkaline Phosphatase (TNAP) activity assays. The product's performance is

benchmarked against other alternative TNAP inhibitors, supported by experimental data from

publicly available research. Detailed methodologies for key experiments are also provided to

facilitate reproducibility and further investigation.

Data Presentation: Comparative Inhibitor
Performance
The inhibitory potency of TNAP-IN-1 and a selection of alternative TNAP inhibitors are

summarized in the table below. The data is presented as IC50 values, which represents the

concentration of an inhibitor required to reduce the activity of TNAP by 50%.
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Inhibitor
Chemical
Class

IC50 (Human
TNAP)

Selectivity
Profile

Reference

TNAP-IN-1 Not Specified 0.19 µM Not Specified [1]

DS-1211 Small Molecule 3.4 nM

Highly selective

over IAP (1560

nM) and PLAP

(3510 nM)

[2]

Thiazole

Derivative

(Compound 5e)

Thiazole 0.17 µM
Selective for

TNAP
[3]

Methylbenzenes

ulphonate

Derivative (1f)

Coumarin

Sulphonate
0.38 µM Not specified [4]

SBI-425 Aryl Sulfonamide
Not specified, but

potent

Selective for

TNAP
[2][5]

Levamisole Imidazothiazole ~20 µM

Non-specific,

inhibits other

phosphatases

[6]

Levamisole

Derivatives
Thiophene

Improved

potency over

levamisole

Selective for

TNAP over IAP

and PLAP

[7]

Pyrazole

Derivative
Pyrazole As low as 5 nM

Potent and

selective
[8]

Signaling Pathway and Experimental Workflow
Diagrams
To provide a conceptual framework, the following diagrams illustrate a key signaling pathway

involving TNAP and a typical experimental workflow for assessing TNAP inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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